Cas no 854005-53-1 (2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 854005-53-1
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 5438466
• Update Time: 2025-06-15

2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylanilino)-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]acetamide
• 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C20H21N3OS/c1-14-7-9-16(10-8-14)11-17-12-22-20(25-17)23-19(24)13-21-18-6-4-3-5-15(18)2/h3-10,12,21H,11,13H2,1-2H3,(H,22,23,24)
• InChI Key： MMEZHCNNUFXPHQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(C)C=C2)S1)(=O)CNC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

Comprehensive Overview of 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854005-53-1)

2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854005-53-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 854005-53-1, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting specific enzymes or receptors.

The molecular structure of 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide features a thiazole ring core, substituted with a methylphenyl group and an acetamide moiety. This configuration contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in modulating cellular pathways, which aligns with the growing interest in precision medicine and targeted therapies.

One of the key reasons for the rising interest in CAS No. 854005-53-1 is its relevance to current trends in AI-driven drug discovery. With advancements in computational chemistry and machine learning, researchers are leveraging tools like molecular docking and QSAR modeling to predict the compound's interactions with biological targets. This approach not only accelerates the drug development process but also reduces costs, addressing a major pain point in the pharmaceutical industry.

Another area where 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide shows promise is in the field of anti-inflammatory and antimicrobial research. Given the global concern over antibiotic resistance, scientists are actively investigating novel compounds like this one for their ability to inhibit bacterial growth or reduce inflammation. Its thiazole backbone is particularly noteworthy, as similar structures have been found in several FDA-approved drugs.

From a commercial perspective, the demand for CAS No. 854005-53-1 is driven by its versatility in custom synthesis and contract research organizations (CROs). Companies specializing in high-throughput screening often include this compound in their libraries to identify potential leads for new therapeutics. Additionally, its compatibility with green chemistry principles makes it an attractive option for sustainable drug development.

In summary, 2-(2-methylphenyl)amino-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854005-53-1) represents a compelling subject of study for researchers and industry professionals alike. Its structural uniqueness, combined with its potential applications in drug discovery, anti-inflammatory therapies, and AI-driven research, positions it as a compound of significant scientific and commercial value. As the field of medicinal chemistry continues to evolve, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare.